Journal Name:International Journal of Energy Research
Journal ISSN:0363-907X
IF:4.672
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1099-114X
Year of Origin:0
Publisher:John Wiley and Sons Ltd
Number of Articles Per Year:358
Publishing Cycle:Monthly
OA or Not:Not
Formulation and Evaluation of Solid-Self Micro Emulsifying Drug Delivery System (S-SMEDDS) of Agomelatine
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-04-12 , DOI: 10.1134/s1061933x22600014
AbstractThe aim of this study was to create a solid-self-micro emulsifying drug delivery system (S-SMEDDS) to improve the oral bioavailability of Agomelatine, which is weakly water soluble. Agomelatine, an antidepressant medication, is rapidly absorbed (>75%) after oral administration, but it has a low water solubility and significant first-pass metabolism, resulting in a low absolute bioavailability (4%). Based on solubility of Agomelatine, Capmul MCM (oil), Kolliphor EL (surfactant), PEG 400 (co-surfactant) and Neusilin US2 (solid carrier) were selected to prepare solid SMEDDS. The optimized formulation was stable with zeta potential of –28.0 ± 0.5 mV and globule size 105.2 ± 13.7 nm, PDI 0.32, pH 7.3 ± 0.2, cloud point 65 ± 1°C and assay 98.0 ± 0.6% which corresponds to L-SMEDDS. It was robust to dilution. TEM image showed uniformly distributed globules. The result of in-vitro drug release study suggested that there was greater drug release from Agomelatine S-SMEDDS as compared to plain drug suspension. S-SMEDDS drug release followed zero order kinetics, indicating that it is unaffected by drug concentration.
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Analysis of Entropy Production of Immiscible Micropolar and Newtonian Fluids Flow through a Channel: Effect of Thermal Radiation and Magnetic Field
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-02-21 , DOI: 10.1134/s1061933x22600300
AbstractThis paper aims to analyze the thermal characteristics, entropy production, flow velocity and Bejan number profile for immiscible nature of micropolar and Newtonian viscous fluid within a channel. Here, the authors emphasize the influence of thermal radiation and oriented magnetic field on the thermal profile and entropy generation of two different types of non-miscible and incompressible micropolar and Newtonian fluids in a channel. The viscous dissipation and thermal radiation effect are also considered in the thermal energy equation. In this work, the entropy production is analyzed within a channel due to oriented magnetic field and thermal radiation. A constant pressure gradient acts on the entry zone of flow domain and static walls of the channel are isothermal. In this problem, we tried to simulate thermal radiation in energy equation by adopting the Rosseland’s diffusion approximation. According to geometrical configuration of the problem, the conditions of no-slip at the walls of the channel and continuity of thermal exchange, microrotation, shear stress, flow velocity and heat flux at the interface of immiscible fluids are used. The governing equations for the flow of immiscible fluids are solved by reliable technique and exact solution for thermal characteristics and flow field are evaluated. The mathematical results of thermal profile and flow characteristics are used to obtain the Bejan number profile as well as the entropy production number profile. The influence of various thermo-physical governing parameters such as radiation parameter, Reynolds number, inclination angle parameter, viscous dissipation parameter, micropolarity parameter and Hartmann number, which describe the physical significance of the present model, on the flow and thermal characteristics of the model are discussed graphically. The newly obtained results of this study are verified with previous published results.
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Phase Transformations in a PAN–N-Methylmorpholine-N-Oxide–Water System
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2022-12-26 , DOI: 10.1134/s1061933x22700120
AbstractOptical interferometry has been employed to study the mass exchange processes that accompany the dissolution of PAN ternary copolymer and to determine limiting copolymer concentrations in solutions in different crystal hydrate forms of N-methylmorpholine-N-oxide (NMMO). Turbidity spectra, interferometry, and optical microscopy have been used to study the effect of the nature of a precipitant on the phase transformations in the system during solution coagulation and to find the precipitation numbers upon the addition of water and aqueous NMMO solutions (20–50 wt %) to dilute solutions of PAN. In the case of the aqueous coagulant, the precipitation number for a PAN solution in NMMO is almost four times lower than that for traditional PAN solutions in DMSO and DMF due to the high NMMO affinity for water. The analysis of the diffusion processes occurring upon the contact of a PAN solution with coagulants has revealed the conditions for the formation of almost defectless PAN films. These conditions can be used in real casting processes. From this point of view, optimal precipitants for PAN are aqueous solutions containing ~20% NMMO, while 50% solutions do not precipitate PAN.
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Peculiarities of Structural Phase Transitions in a Self-Organizing AOT/Water/Isopropyl Myristate System upon Introduction of L-Lysine
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-06-20 , DOI: 10.1134/s1061933x2360015x
AbstractNew biocompatible microemulsion and liquid-crystalline sodium bis(2-ethylhexyl) sulfosuccinate (AOT)/water/isopropyl myristate systems have been obtained for the delivery of drugs and physiologically active substances. A combination of dynamic light scattering and X-ray diffraction methods has been used to determine their structural and size characteristics. The Primus and SasView software packages have been employed to simulate the shape and arrangement of particles as depending on AOT content. It has been shown that, as the concentration of the surfactant increases, the shape of micelles varies from spherical to cylindrical, and, at high concentrations, a structural phase transition occurs with the formation of a liquid-crystalline phase. The influence of a model bioactive compound, L-lysine, on the size and structure of the system has been studied. It has been revealed that the addition of the amino acids to the samples leads to an increase in the microemulsion droplet size, and, in the case of the liquid-crystalline phase, to the disintegration of the hexagonal packing into individual cylinders. The results obtained can be useful for the analysis of the mechanisms of L-lysine release from the AOT/water/isopropyl myristate transport system.
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The Structure of a System of Smoothed Collapsing Spheres under Strong Confinement
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2022-12-26 , DOI: 10.1134/s1061933x22700168
AbstractMolecular dynamics method has been employed to study structures formed within a wide range of densities in a system of smoothed collapsing spheres located in a slitlike pore with a fixed thickness. It has been shown that, depending on the density, the profile of the system varies, and isolated layers are formed in it. The two-dimensional radial distribution functions and orientational parameters of each layer, as well as diffraction patterns, have been calculated for the system. It has been found that the phase state of the system strongly depends on its density; i.e., a passage takes place from a disordered state at low densities to a complex phase behavior with diverse combinations of crystalline phases at sufficiently high density values.
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Prediction of Electromagnetic Properties Using Artificial Neural Networks for Oil Recovery Factors
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-04-18 , DOI: 10.1134/s1061933x2260004x
AbstractThe most important parameter in the oil and gas industry is the recovery factor (RF). Higher oil consumption has resulted in a rise in global oil prices. Several research have been carried out in order to create, analyze, and optimize operational conditions. However, several reservoir factors such as viscosity, porosity, permeability, water saturation, original oil-in-place, and API gravity have been employed in the development of RF to boost oil recovery techniques without taking electromagnetic properties into account. The recovery factor was predicted using core flooding tests and a deep neural network using electromagnetic parameters. We offer a deep neural network (DNN) method with 256 nodes, seven hidden layers, and a single output. According to the acquired results, the DNN algorithms' coefficient correlation is R2 = 0.98478 for training and R2 = 0.91679 for testing, which was subsequently evaluated and confirmed for RF prediction. In terms of cost and production effectiveness, the results of this study reveal a good forecast of RF with reservoir rock and fluid parameters.
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Application of Hydrophilic Lipophilic Difference Theory for Fenofibrate Formulation as a Self-Emulsifying Drug Delivery System
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-04-18 , DOI: 10.1134/s1061933x22600075
AbstractImproved oral bioavailability of lipophilic substances can be achieved using self-emulsifying drug delivery systems. However, because the properties of self-emulsifying are greatly influenced by surfactant amount and type, type of oil used, droplet size, charge, cosolvents, and physiological variables, the synthesis of self-emulsifying is highly complex; consequently, only a small number of excipient self-emulsifying formulations has been developed so far for clinical use. This study reports a highly effective procedure for developing self-emulsifying formulations using a novel approach based on the hydrophilic-lipophilic difference theory. Microemulsion characteristics, such as the constituents and amounts of oil and surfactant electrolyte concentration and temperature, were optimized to produce high-quality self-emulsifying drug delivery systems. Furthermore, in vitro lipolysis and in vivo bioavailability studies of fenofibrate, a highly lipophilic oral drug, loaded self-emulsifying dosage form were conducted. The self-emulsifying drug delivery system used in this study comprised soybean oil, water with a specific salinity, sodium dioctyl sulphosuccinate as a surfactant, and orlistat as a lipase inhibitor. The hydrophilic-lipophilic difference-based approach involved fewer experiments and allowed for the development of an efficient self-emulsifying dosage form with a relatively low surfactant concentration when compared to previous works. The salinity and equivalent alkane carbon number were optimized, with the proper selection of the type and amount of surfactant, to obtain a bicontinuous microemulsion (Winsor type III) that can be fully diluted with water. In vitro lipolysis was investigated in fasting and feeding settings, which showed a significant dosage form digestion by lipase enzyme; orlistat was successfully used to overcome dosage digestion and drug precipitation problem. In vivo experiments in rats involved oral gavage with a self-emulsifying dosage form containing fenofibrate (20 mg/kg). The pharmacokinetic profile of fenofibric acid showed remarkable enhancement in the bioavailability (F-95%). These findings demonstrate that the hydrophilic-lipophilic difference approach is a practical, scalable, and easy technique for self-emulsifying drug delivery system formulation development.
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Planar Supramolecular Systems: Assembly and Functional Potential
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2022-12-11 , DOI: 10.1134/s1061933x22700065
AbstractIn this review, we present one of the main areas of the work of the Laboratory of Physical Chemistry of Supramolecular Systems, Frumkin Institute of Physical Chemistry and Electrochemistry, Russian Academy of Sciences, devoted to studying monolayers and ultrathin films on liquid and solid surfaces. Numerous problems are discussed concerning the peculiarities of the supramolecular organization, behavior, and functional potential of these traditional colloidal systems. The article describes diverse examples of systems that form ultrathin organized films at different interfaces and the processes occurring in them, thereby reflecting the contemporary stage of the interconnection of related fields of science (colloid and supramolecular chemistry, nanotechnology, biomimetics, sensorics, etc.). Such a combination makes it possible to develop new intelligent nanostructured devices. Complexation in ultrathin layers of ligands on liquid and solid substrates is considered in connection with the use thereof as sensitive sensory elements in systems with reduced dimensionality. Substantial attention is focused on the aggregation behavior of diverse ligands and topochemical reactions in organized 2D ensembles, development of new methods for preparing two-dimensional organic networks, and creation of highly stable supramolecular devices based thereon. In the light of the features of 2D systems, several types of mechanochemical transformations occurring under the action of two-dimensional compression–expansion are considered: the phenomenon of redox isomerism in monolayers of lanthanide bis-phthalocyaninates, the phenomenon of forced axial coordination in tetrapyrrole complexes of nickel with a change in its spin number, and the phenomenon of the reversible formation of excimers. Especial attention is given to the problems concerning the behavior of organic photochromes at interfaces and the perspectives of developing molecular switches based on photosensitive compounds.
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Colloids Based on Calixresorcins for the Adsorption, Conversion, and Delivery of Bioactive Substances
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2022-12-11 , DOI: 10.1134/s1061933x22700028
This review presents the materials on the creation of colloid systems based on calixresorcins derivatives and their application in the targeted delivery of bioactive substances and enzyme-like catalysis. Calixresorcins represent macrocyclic oligomers, which are products from the condensation of resorcins and aldehydes. A cup-like shape of molecules preorganize their functional groups in two directions to influence their self-assembly and recognition of substrates. In the review, some strategies for the formation of calixresorcins ensembles in organic and aqueous media are considered, and the dependence of their morphology on the conformation of calixresorcins and the structure of tail groups is discussed. Some examples of polymer colloids synthesized by the intermolecular covalent crosslinking of calixresorcins derivatives are given. The application of the mentioned colloids in the bonding of bioactive substances for their chemical conversion and targeted transport is shown.
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Laser Generation of Colloidal Nanoparticles in Liquids: Key Processes of Laser Dispersion and Main Characteristics of Nanoparticles
International Journal of Energy Research ( IF 4.672 ) Pub Date: 2023-06-20 , DOI: 10.1134/s1061933x23600136
AbstractThe processes of laser dispersion of materials for high-performance generation of colloidal nanoparticles in liquids have been considered. Various laser and material parameters affecting this process have been studied. Efficiencies and ergonomics of the generation of colloidal nanoparticles with the help of laser systems having nano-, pico-, and femtosecond pulse durations have been compared using optical and mass criteria by the example of laser ablation of a chemically inert model material (gold) in distilled water without the use of chemical stabilizers. The main characteristics of gold and silver nanoparticles obtained by ablation in water using pulsed laser radiation of different durations have been comprehensively compared. The types of colloidal interactions between nanoparticles in aqueous media have been discussed, and the contributions of structural and ion-electrostatic interactions to the long-term stability of gold and silver nanoparticle dispersions have been analyzed.
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SCI Journal Division of the Chinese Academy of Sciences
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工程技术3区 ENERGY & FUELS 能源与燃料4区 Not Not
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19.70 69 Science Citation Index Expanded Not
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